Cas no 641144-16-3 (10-Bromoanthracene-9-boronic acid)

• Product Name: 10-Bromoanthracene-9-boronic acid
• CAS No: 641144-16-3
• MF: C₁₄H₁₀BBrO₂
• MW: 300.943003177643
• MDL: MFCD06411293
• CID: 68529
• PubChem ID: 24881600
• Update Time: 2025-11-01

10-Bromoanthracene-9-boronic acid Chemical and Physical Properties

Names and Identifiers

• 10-Bromoanthracene-9-boronic acid
• (10-bromoanthracen-9-yl)boronic acid
• 10-Bromoanthracen-9-boronic acid
• 9-Bromoanthracen-10-boronic acid
• 9-Bromoanthracene-10-boronic acid
• 641144-16-3
• (10-bromoanthracen-9-yl)boronicacid
• MFCD06411293
• SCHEMBL971772
• AS-32774
• AKOS015835573
• FT-0736689
• DTXSID00584416
• FAVOIVPFJSKYBE-UHFFFAOYSA-N
• AMY22855
• AB25204
• 10-BROMOANTHRACEN-9-YLBORONIC ACID
• DB-073443

• MDL： MFCD06411293
• Inchi： 1S/C14H10BBrO2/c16-14-11-7-3-1-5-9(11)13(15(17)18)10-6-2-4-8-12(10)14/h1-8,17-18H
• InChI Key： FAVOIVPFJSKYBE-UHFFFAOYSA-N
• SMILES： BrC1C2C=CC=CC=2C(B(O)O)=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 299.99600
• Monoisotopic Mass: 299.99572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: 165-169 °C (lit.)
• Boiling Point: 525.3±42.0 °C at 760 mmHg
• Flash Point: 271.5±27.9 °C
• Refractive Index: 1.744
• PSA: 40.46000
• LogP: 2.43530
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

10-Bromoanthracene-9-boronic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes
• Other Chemical Reagents

Additional information on 10-Bromoanthracene-9-boronic acid

Recent Advances in the Application of 10-Bromoanthracene-9-boronic acid (CAS: 641144-16-3) in Chemical Biology and Pharmaceutical Research

10-Bromoanthracene-9-boronic acid (CAS: 641144-16-3) has emerged as a versatile building block in chemical biology and pharmaceutical research due to its unique structural and electronic properties. This compound, characterized by the presence of both a bromo substituent and a boronic acid functional group, has been widely utilized in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. Recent studies have highlighted its potential in the development of novel therapeutics, fluorescent probes, and advanced materials, making it a subject of significant interest in the scientific community.

In the context of drug discovery, 10-Bromoanthracene-9-boronic acid has been employed as a key intermediate in the synthesis of anthracene-based small molecules with potential anticancer and antimicrobial activities. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the construction of polycyclic aromatic hydrocarbons (PAHs) that exhibit selective inhibition of protein kinases involved in cancer cell proliferation. The boronic acid moiety, in particular, facilitates interactions with biological targets through reversible covalent bonding, enhancing the binding affinity and specificity of the resulting compounds.

Beyond its applications in medicinal chemistry, 10-Bromoanthracene-9-boronic acid has also been explored in the development of fluorescent sensors for biological imaging. Researchers have leveraged its anthracene core, which exhibits strong fluorescence, to design probes for detecting reactive oxygen species (ROS) and metal ions in cellular environments. A recent publication in Chemical Communications detailed the synthesis of a derivative that selectively binds to zinc ions, enabling real-time monitoring of zinc dynamics in live cells. This advancement underscores the compound's potential in elucidating metal homeostasis and its implications in neurodegenerative diseases.

From a synthetic chemistry perspective, the reactivity of 10-Bromoanthracene-9-boronic acid has been optimized through the development of novel catalytic systems. A 2022 study in Advanced Synthesis & Catalysis reported the use of palladium nanoparticles supported on graphene oxide to enhance the efficiency of Suzuki-Miyaura couplings involving this substrate. The study achieved high yields and excellent regioselectivity, paving the way for scalable production of anthracene-based derivatives. Such methodological improvements are critical for the industrial application of these compounds in pharmaceuticals and materials science.

In conclusion, 10-Bromoanthracene-9-boronic acid (CAS: 641144-16-3) continues to be a valuable tool in chemical biology and pharmaceutical research. Its dual functionality as a halogenated aromatic and boronic acid derivative enables diverse applications, from drug discovery to biosensing. Future research is expected to focus on expanding its utility in targeted drug delivery systems and the development of next-generation optoelectronic materials. As synthetic methodologies advance and biological insights deepen, this compound is poised to play an increasingly prominent role in interdisciplinary research.